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Compound of Interest

Compound Name: 4-Methoxy-d3-toluene-2,3,5,6-d4

Cat. No.: B597649 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathways for

preparing deuterated isotopologues of 4-methoxytoluene. This valuable compound and its

deuterated variants are of significant interest in pharmaceutical research and development,

particularly in metabolic studies and as internal standards for analytical applications. This

document details the synthetic routes for introducing deuterium at the methoxy, methyl, and

aromatic ring positions, presenting quantitative data in structured tables and providing detailed

experimental protocols.

Synthesis of 4-(Methoxy-d3)-toluene (1)
The most direct and widely employed method for introducing a deuterated methoxy group onto

the 4-methoxytoluene scaffold is the Williamson ether synthesis. This reaction involves the O-

alkylation of p-cresol with a deuterated methylating agent, typically deuterated methyl iodide

(CD₃I).

Reaction Scheme:
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p-Cresol Sodium p-cresolateNaOH 4-(Methoxy-d3)-tolueneCD3I

Synthesis of p-Cresol-d3

Williamson Ether Synthesis

p-Hydroxybenzaldehyde p-Cresol-d3

1. Protection
2. Reduction (LIAID4)

3. Deprotection 4-Methoxy-(toluene-d3)

1. Base (e.g., NaH)
2. CH3I

4-Methoxytoluene 4-Methoxytoluene-2,3,5,6-d4

Pt/C, D2O
High Temperature & Pressure

Preparation of p-Cresol-d7 Williamson Ether Synthesis

p-Cresol p-Cresol-d7Multi-step deuteration or from commercial source 4-Methoxytoluene-d7

1. Base (e.g., NaH)
2. CD3I
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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